(4-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(2-(methylthio)phenyl)methanone

• IUPAC Name: [4-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-(2-methylsulfanylphenyl)methanone
• InChI: InChI=1S/C21H24N6O2S/c1-29-17-9-7-16(8-10-17)27-20(22-23-24-27)15-25-11-13-26(14-12-25)21(28)18-5-3-4-6-19(18)30-2/h3-10H,11-15H2,1-2H3
• InChI Key: UJOYTOYKPPKTEM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=NN=N2)CN3CCN(CC3)C(=O)C4=CC=CC=C4SC
• Molecular Formula: C21H24N6O2S
• Molecular Weight: 424.5 g/mol

Description

(4-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(2-(methylthio)phenyl)methanone is a useful research compound. Its molecular formula is C21H24N6O2S and its molecular weight is 424.52. The purity is usually 95%.
BenchChem offers high-quality (4-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(2-(methylthio)phenyl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(2-(methylthio)phenyl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

Research into similar compounds has demonstrated potential antimicrobial applications. For instance, the synthesis and evaluation of novel compounds with similar structures have shown good to moderate activities against various microorganisms. These findings suggest that derivatives of the given compound might possess valuable antimicrobial properties, potentially contributing to the development of new antimicrobial agents (Bektaş et al., 2007).

Cancer Research

Compounds structurally related to the given chemical have been explored for their antiproliferative properties against a wide range of cancer cell lines. Some derivatives have shown excellent antiproliferative effects, indicating the potential for the development of novel anticancer therapies. These studies highlight the importance of structural modification in enhancing biological activity, suggesting that the compound could be a candidate for cancer research investigations (Prinz et al., 2017).

Neuropharmacological Applications

Investigations into similar molecular frameworks have also revealed potential neuropharmacological applications, including acting as antagonists at certain receptors implicated in neurological disorders. Such findings underscore the possibility that structurally similar compounds, including the specified chemical, could serve as valuable leads or tools in neuropharmacological research, aiming at the discovery of novel treatments for conditions like Parkinson's disease or mood disorders (Romero et al., 2012).